Cas no 626216-54-4 (N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine)

• Product Name: N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine
• CAS No: 626216-54-4
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 3079354
• PubChem ID: 3154230
• Update Time: 2025-10-29

N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine
• N1,N1-Dimethyl-N3-[(2,3,4-trimethoxyphenyl)methyl]-1,3-propanediamine
• [3-(dimethylamino)propyl][(2,3,4-trimethoxyphenyl)methyl]amine
• N',N'-dimethyl-N-[(2,3,4-trimethoxyphenyl)methyl]propane-1,3-diamine
• SR-01000370569-1
• N1,N1-Dimethyl-N3-(2,3,4-trimethoxybenzyl)propane-1,3-diamine
• AKOS000244278
• SR-01000370569
• DTXSID101156338
• 626216-54-4
• SB82250

• MDL： MFCD03856653
• Inchi： 1S/C15H26N2O3/c1-17(2)10-6-9-16-11-12-7-8-13(18-3)15(20-5)14(12)19-4/h7-8,16H,6,9-11H2,1-5H3
• InChI Key： HZCFOTZCGAVWJC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CNCCCN(C)C)OC)OC

Computed Properties

• Exact Mass: 282.19434270Da
• Monoisotopic Mass: 282.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43Ų

Additional information on N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine

Comprehensive Guide to N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine (CAS No. 626216-54-4)

N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine (CAS No. 626216-54-4) is a specialized organic compound with a unique structure that combines a trimethoxybenzyl group with a propane-1,3-diamine backbone. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug development and as a building block for more complex molecules. Its CAS number 626216-54-4 is often used by researchers and suppliers to identify this specific chemical entity.

The molecular structure of N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine features a dimethylamino group attached to a propane-1,3-diamine chain, which is further linked to a 2,3,4-trimethoxybenzyl moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis. Researchers frequently search for "trimethoxybenzyl derivatives" or "propane-1,3-diamine applications" when exploring compounds like this one, highlighting its relevance in modern chemistry.

One of the most intriguing aspects of CAS 626216-54-4 is its potential role in medicinal chemistry. The trimethoxybenzyl group is known to interact with various biological targets, making derivatives of this compound valuable for drug discovery. Recent trends in AI-assisted drug design have increased interest in such multi-functional amine compounds, as they can serve as scaffolds for developing new therapeutic agents. Questions like "how to synthesize N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine" are commonly searched in academic and industrial settings.

The physical and chemical properties of N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine make it suitable for various applications. It typically appears as a light-colored solid with moderate solubility in organic solvents. The presence of both amine and methoxy groups allows for diverse chemical modifications, which is why it's frequently discussed in forums about "custom chemical synthesis" and "specialty amine compounds".

In the pharmaceutical industry, compounds with CAS number 626216-54-4 are often investigated for their potential as intermediates in the synthesis of more complex molecules. The 2,3,4-trimethoxybenzyl moiety is particularly interesting because similar structures have shown activity in various biological systems. This has led to increased searches for "biological activity of trimethoxybenzyl amines" and "pharmaceutical uses of propane-1,3-diamine derivatives" in recent literature.

The synthesis of N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine typically involves multi-step organic reactions starting from commercially available precursors. Researchers looking for "synthetic routes to 626216-54-4" will find various published methods that highlight the compound's accessibility to trained chemists. The dimethylamino group in particular offers opportunities for further functionalization, making it a valuable building block in drug discovery programs.

From a market perspective, the demand for CAS 626216-54-4 has been steadily increasing due to its applications in research and development. Suppliers often list this compound under categories like "research chemicals" or "pharmaceutical intermediates", reflecting its primary uses. The growing interest in targeted drug delivery systems and small molecule therapeutics has further boosted its relevance in the chemical industry.

Safety considerations for handling N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine follow standard laboratory protocols for amine compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment should always be used when working with this chemical. Researchers often search for "handling precautions for 626216-54-4" to ensure safe laboratory practices.

The future prospects for CAS number 626216-54-4 appear promising, particularly in the field of medicinal chemistry. As computational drug design becomes more sophisticated, compounds with versatile functional groups like this trimethoxybenzyl-diamine hybrid are likely to see increased utilization. The combination of its structural features and synthetic accessibility makes it a valuable asset in the toolkit of modern chemists.

For researchers interested in obtaining N,N-Dimethyl-N'-(2,3,4-trimethoxy-benzyl)-propane-1,3-diamine, it's available through specialized chemical suppliers who can provide both small quantities for research purposes and larger batches for industrial applications. The compound's CAS registry number 626216-54-4 serves as the universal identifier when sourcing this material from different vendors.